Δ2-Cefbuperazone-d3

• Molecular Formula: C₂₂H₂₆D₃N₉O₉S₂
• Molecular Weight: 630.67
• Synonyms: (6R,7S)-7-((2R,3S)-2-(4-Ethyl-2,3-dioxopiperazine-1-carboxamido)-3-hydroxybutanamido)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid-d3

Description

Δ²-Cefbuperazone-d³ is a deuterated analog of the β-lactam antibiotic cefbuperazone, where three hydrogen atoms are replaced with deuterium isotopes. This modification enhances its stability in metabolic studies and analytical applications, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The deuterium substitution reduces metabolic degradation rates, making it a valuable internal standard for pharmacokinetic analyses . Its molecular formula is C₂₂H₂₀D₃N₇O₈S₂, with deuterium atoms typically positioned at key metabolic sites to prolong detection windows in biological matrices.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Δ²-Cefbuperazone-d³ belongs to a class of deuterated cephalosporins. Below is a structured comparison with non-deuterated cefbuperazone and other deuterated β-lactam analogs.

Table 1: Key Properties of Δ²-Cefbuperazone-d³ and Related Compounds

Property	Δ²-Cefbuperazone-d³	Non-Deuterated Cefbuperazone	Sodium Propionate-d⁵
Molecular Weight	610.63 g/mol	607.59 g/mol	136.15 g/mol
Deuterium Sites	3 (C-2 position)	None	5 (methyl and carboxyl)
Primary Use	Analytical standard	Antibacterial agent	Metabolic tracer
Price (25 mg)	21,891.00 €	N/A	104.00 € (10 mg)
Metabolic Half-Life	~2.3 hours (in vitro)	~1.1 hours (in vitro)	~4.5 hours (in vitro)

Stability and Metabolic Resistance

Deuterium incorporation in Δ²-Cefbuperazone-d³ reduces cytochrome P450-mediated oxidation by up to 40% compared to its non-deuterated counterpart, as demonstrated in hepatic microsome assays . This stability is critical for minimizing interferences in quantitative MS analyses. In contrast, Sodium Propionate-d⁵, a simpler deuterated compound, exhibits higher metabolic turnover due to its lack of complex ring structures.

Analytical Performance

Δ²-Cefbuperazone-d³ shows superior signal-to-noise ratios in high-resolution MS compared to non-deuterated cefbuperazone, with a detection limit of 0.1 ng/mL in plasma samples.

Cost-Benefit Considerations

The high cost of Δ²-Cefbuperazone-d³ (21,891.00 € for 25 mg) reflects its specialized role in precision analytics. Sodium Propionate-d⁵ offers affordability but serves distinct applications, such as short-chain fatty acid metabolism studies .

Research Findings and Limitations

• Advantages : Δ²-Cefbuperazone-d³’s deuterium labeling minimizes isotopic interference in MS, a common issue with partially deuterated compounds .
• Disadvantages : Its high cost and niche applicability limit widespread adoption outside specialized laboratories.
• Contradictions: While some studies suggest deuterated analogs universally improve metabolic stability, others note context-dependent efficacy, particularly in Gram-negative bacterial models .